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Compound of Interest

Compound Name: Acid Red 249

Cat. No.: B12401964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 249, a water-soluble anionic dye, finds applications in various laboratory settings,

primarily as a stain in histological and cytological studies, and potentially in cytotoxicity assays.

[1][2][3] Its vibrant red color allows for clear visualization of cellular components. Proper

preparation of stock solutions is critical to ensure reproducibility and accuracy in experimental

results. These application notes provide detailed protocols for the preparation of Acid Red 249
stock solutions and a general workflow for its application in a laboratory setting.

Physicochemical Properties and Solubility
Acid Red 249 typically presents as a dark red powder. It is soluble in water and slightly soluble

in ethanol.[1][2][3] For high-concentration stock solutions, dimethyl sulfoxide (DMSO) can be

used as a solvent, with a solubility of up to 50 mg/mL.[4]
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Parameter Value Reference

Molecular Formula C₂₉H₂₀ClN₃Na₂O₁₀S₃ [1]

Molecular Weight 748.11 g/mol [1]

Appearance Dark red powder [2]

Solubility in Water Soluble [2]

Solubility in Ethanol Slightly soluble [2]

Solubility in DMSO 50 mg/mL (requires sonication) [4]

Recommended Solvents Deionized Water, DMSO [2][4]

Storage of Stock Solution
-20°C for up to 1 month, -80°C

for up to 6 months
[4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution of Acid Red 249
This protocol describes the preparation of a 10 mM stock solution in deionized water, suitable

for most routine staining procedures.

Materials:

Acid Red 249 powder (MW: 748.11 g/mol )

High-purity deionized water

Calibrated analytical balance

50 mL conical tube or appropriate volumetric flask

Magnetic stirrer and stir bar

0.22 µm sterile syringe filter
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Sterile microcentrifuge tubes for aliquoting

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the

mass of Acid Red 249 needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 748.11 g/mol = 0.0748 g (or 74.8 mg)

Weighing: Carefully weigh out 74.8 mg of Acid Red 249 powder using a calibrated analytical

balance.

Dissolution:

Add approximately 8 mL of deionized water to a 50 mL conical tube containing a magnetic

stir bar.

Slowly add the weighed Acid Red 249 powder to the water while stirring.

Continue stirring at room temperature until the powder is completely dissolved. The

solution should be a clear, deep red.

Volume Adjustment: Once fully dissolved, add deionized water to bring the final volume to 10

mL.

Sterilization (Optional): For applications requiring sterile conditions (e.g., cell culture-based

assays), filter the solution through a 0.22 µm sterile syringe filter into a sterile container.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes (e.g., 100 µL or 500 µL) in

sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4] Avoid repeated freeze-thaw cycles.
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Protocol 2: Preparation of a High-Concentration (50
mg/mL) DMSO Stock Solution
This protocol is suitable for experiments requiring a highly concentrated stock solution that can

be diluted into aqueous buffers or media.

Materials:

Acid Red 249 powder

Anhydrous, high-purity DMSO

Calibrated analytical balance

Glass vial with a screw cap

Vortex mixer

Sonicator (water bath)

Sterile microcentrifuge tubes for aliquoting

Procedure:

Weighing: Weigh out the desired amount of Acid Red 249 powder (e.g., 50 mg) into a clean,

dry glass vial.

Dissolution:

Add the appropriate volume of DMSO to achieve a 50 mg/mL concentration (e.g., 1 mL for

50 mg of powder).

Vortex the mixture vigorously for 1-2 minutes.

If the powder is not fully dissolved, place the vial in a water bath sonicator and sonicate for

10-15 minutes, or until the solution is clear.[4]

Aliquoting and Storage:
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Aliquot the stock solution into small, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C for up to 6 months.[4] DMSO has a high freezing point (-18.5

°C), so the solution will be frozen at this temperature.
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Experimental Workflow: Cytotoxicity Assay using Acid Red 249
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Caption: Workflow for a cell viability assay using Acid Red 249.
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Acid Red 249 Stock Solution Preparation

Aqueous Stock (e.g., 10 mM) DMSO Stock (e.g., 50 mg/mL)
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Caption: Preparation of aqueous and DMSO stock solutions of Acid Red 249.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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